Cas no 477712-71-3 (3-{3-[(2-chloro-6-fluorophenyl)methoxy]phenyl}-1-(4-fluorobenzenesulfonyl)-1H-pyrazole)

• Product Name: 3-{3-[(2-chloro-6-fluorophenyl)methoxy]phenyl}-1-(4-fluorobenzenesulfonyl)-1H-pyrazole
• CAS No: 477712-71-3
• MF: C₂₂H₁₅ClF₂N₂O₃S
• MW: 460.880910158157
• CID: 5704271
• PubChem ID: 1477577
• Update Time: 2023-10-15

3-{3-[(2-chloro-6-fluorophenyl)methoxy]phenyl}-1-(4-fluorobenzenesulfonyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 477712-71-3
• 3-{3-[(2-chloro-6-fluorophenyl)methoxy]phenyl}-1-(4-fluorobenzenesulfonyl)-1H-pyrazole
• HMS2384K14
• 3-[3-[(2-chloro-6-fluorophenyl)methoxy]phenyl]-1-(4-fluorophenyl)sulfonylpyrazole
• CHEMBL1599169
• 3-{3-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-1-[(4-fluorophenyl)sulfonyl]-1H-pyrazole
• MLS000331297
• SMR000168779
• 4R-0289
• AKOS005093346
• Oprea1_784148
• 2-CHLORO-6-FLUOROBENZYL 3-(1-[(4-FLUOROPHENYL)SULFONYL]-1H-PYRAZOL-3-YL)PHENYL ETHER
• 3-(3-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-1-[(4-FLUOROPHENYL)SULFONYL]-1H-PYRAZOLE
• 1H-Pyrazole, 3-[3-[(2-chloro-6-fluorophenyl)methoxy]phenyl]-1-[(4-fluorophenyl)sulfonyl]-

• Inchi： 1S/C22H15ClF2N2O3S/c23-20-5-2-6-21(25)19(20)14-30-17-4-1-3-15(13-17)22-11-12-27(26-22)31(28,29)18-9-7-16(24)8-10-18/h1-13H,14H2
• InChI Key： LLHKKDPTQAADSD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1COC1=CC=CC(=C1)C1C=CN(N=1)S(C1C=CC(=CC=1)F)(=O)=O)F

Computed Properties

• Exact Mass: 460.0459975g/mol
• Monoisotopic Mass: 460.0459975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 615.0±65.0 °C(Predicted)
• pka: -5.70±0.19(Predicted)